Ethyl 3-(5-chlorothiophene-2-carboxamido)-5-phenylthiophene-2-carboxylate
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Description
Ethyl 3-(5-chlorothiophene-2-carboxamido)-5-phenylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C18H14ClNO3S2 and its molecular weight is 391.88. The purity is usually 95%.
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Scientific Research Applications
Photophysical Properties and Singlet Oxygen Activation
Research has shown that derivatives similar to Ethyl 3-(5-chlorothiophene-2-carboxamido)-5-phenylthiophene-2-carboxylate exhibit notable photophysical properties, including fluorescence and the ability to act as singlet-oxygen sensitizers in photo-oxidation reactions. Such properties suggest potential applications in materials science, particularly in the development of photosensitizers for photodynamic therapy or as components in optical materials that require controlled photochemical reactions (Amati et al., 2010).
Anti-Microbial Activity
A study involving the synthesis of compounds structurally related to this compound demonstrated anti-microbial activity. Such compounds have been evaluated for their potential in treating bacterial infections, showcasing the chemical's role in pharmaceutical research and development (Spoorthy et al., 2021).
Cytotoxic Agents
Further research into thiophene derivatives has identified several compounds with significant anti-cancer activity. These findings indicate the potential of this compound derivatives as cytotoxic agents, offering a promising avenue for the development of new chemotherapeutic drugs (Mohareb et al., 2016).
Electrochromic and Conducting Polymers
The synthesis of thiophene derivatives has led to the development of materials with applications in electrochromics and conducting polymers. These materials are used in devices that change color in response to electrical stimuli, with potential applications in smart windows, displays, and energy storage devices (Sankaran & Reynolds, 1997).
Properties
IUPAC Name |
ethyl 3-[(5-chlorothiophene-2-carbonyl)amino]-5-phenylthiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClNO3S2/c1-2-23-18(22)16-12(20-17(21)13-8-9-15(19)24-13)10-14(25-16)11-6-4-3-5-7-11/h3-10H,2H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOQWPZFJJHYSTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(S1)C2=CC=CC=C2)NC(=O)C3=CC=C(S3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClNO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.